2,3-dihydro-1,4-benzodioxin-2-ylmethyl phenylcarbamate

• IUPAC Name: 2,3-dihydro-1,4-benzodioxin-3-ylmethyl N-phenylcarbamate
• InChI: InChI=1S/C16H15NO4/c18-16(17-12-6-2-1-3-7-12)20-11-13-10-19-14-8-4-5-9-15(14)21-13/h1-9,13H,10-11H2,(H,17,18)
• InChI Key: HDAXTHAFMDYXCZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)COC(=O)NC3=CC=CC=C3
• Molecular Formula: C16H15NO4
• Molecular Weight: 285.29 g/mol

Description

2,3-dihydro-1,4-benzodioxin-2-ylmethyl phenylcarbamate is a chemical compound that has gained attention in scientific research due to its potential as a pharmaceutical agent. This compound is also known as benzodioxinyl carbamate or BDCM. It has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in medical research.

Mechanism of Action

The mechanism of action of BDCM involves its inhibition of acetylcholinesterase. This enzyme is responsible for breaking down acetylcholine, a neurotransmitter that plays a role in cognitive function, memory, and muscle contraction. By inhibiting this enzyme, BDCM can increase the levels of acetylcholine in the brain, leading to improved cognitive function.
Biochemical and Physiological Effects:
BDCM has been found to have a number of biochemical and physiological effects. In addition to its inhibition of acetylcholinesterase, it has been shown to have antioxidant properties and to modulate the activity of certain enzymes involved in inflammation. These effects suggest that BDCM may have potential as a therapeutic agent for a range of conditions, including Alzheimer's disease, Parkinson's disease, and inflammation-related disorders.

Advantages and Limitations for Lab Experiments

One advantage of BDCM for lab experiments is its ability to selectively inhibit acetylcholinesterase, making it a useful tool for studying the role of this enzyme in various biological processes. However, one limitation is that it may have off-target effects on other enzymes or biological processes, which can complicate data interpretation.

Future Directions

There are a number of future directions for research on BDCM. One area of interest is its potential as a therapeutic agent for Alzheimer's disease and other neurodegenerative disorders. Further studies are needed to determine the optimal dosing and administration of BDCM for these conditions. Additionally, research is needed to better understand the mechanism of action of BDCM and its effects on other biological processes, which could lead to the development of new therapeutic targets.

Scientific Research Applications

BDCM has been studied for its potential as a pharmaceutical agent due to its ability to modulate certain biological processes. Specifically, it has been found to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This inhibition can lead to increased levels of acetylcholine in the brain, which has been linked to improved cognitive function.